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Compound of Interest

Compound Name: Echinocandin B

Cat. No.: B1671083 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount, especially when handling potent compounds like Echinocandin B.

This guide provides essential safety and logistical information, including detailed personal

protective equipment (PPE) protocols, operational workflows, and disposal plans to foster a

secure and efficient research setting.

Echinocandin B is an antifungal agent that functions by inhibiting the synthesis of β-(1,3)-D-

glucan, a critical component of the fungal cell wall.[1][2][3] While a valuable tool in research, it

presents certain hazards that necessitate careful handling. The compound is harmful if

swallowed, can cause serious eye irritation, and is suspected of damaging fertility or the

unborn child.[4]

Essential Safety and Handling Data
A thorough understanding of the compound's properties is the first step toward safe handling.

The following table summarizes key quantitative data for Echinocandin B.
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Property Value Source

Molecular Formula C₅₂H₈₁N₇O₁₆ [1][5][6]

Molecular Weight 1060.2 g/mol [5][6]

Acute Toxicity (Intraperitoneal

LD50, mouse)
400 mg/kg [4]

Appearance Solid [4]

Solubility
Soluble in DMF, DMSO,

Ethanol, Methanol
[5]

Personal Protective Equipment (PPE) Protocol
The selection and proper use of PPE are critical to minimize exposure risk. The following table

outlines the recommended PPE for handling Echinocandin B.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Nitrile). Gloves

must be inspected prior to use.

Use proper glove removal

technique to avoid skin

contact.[7]

Prevents skin contact.

Eye Protection

Safety glasses with side-

shields or goggles. Use

equipment for eye protection

tested and approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[7]

Protects against splashes and

dust, preventing serious eye

irritation.[4]

Body Protection

Laboratory coat. For larger

quantities or when there is a

risk of splashing, a chemical-

resistant apron or coveralls

should be worn.[8][9]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required for

small quantities in a well-

ventilated area.[4] If handling

large quantities or creating

dust, a NIOSH-approved

respirator is recommended.

Minimizes inhalation of dust or

aerosols.

Experimental Workflow: From Receipt to Disposal
A structured workflow ensures that safety is integrated into every step of the experimental

process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1671083?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/echinocandin-b-54651-05-7
https://en.wikipedia.org/wiki/Echinocandin
https://en.wikipedia.org/wiki/Echinocandin_B
https://cdn.caymanchem.com/cdn/msds/25520m.pdf
https://www.caymanchem.com/product/25520/echinocandin-b
https://pubchem.ncbi.nlm.nih.gov/compound/Echinocandin-B
https://toku-e.com/content/product-documents/1SDS/E081%20Echinocandin%20B%20HCl%20A.0%20CLP.pdf
https://edis.ifas.ufl.edu/publication/PI061
https://cms.ctahr.hawaii.edu/epp/Education/Study-Guide-Packets/APC-Core/APC-Unit7
https://www.benchchem.com/product/b1671083#personal-protective-equipment-for-handling-echinocandin-b
https://www.benchchem.com/product/b1671083#personal-protective-equipment-for-handling-echinocandin-b
https://www.benchchem.com/product/b1671083#personal-protective-equipment-for-handling-echinocandin-b
https://www.benchchem.com/product/b1671083#personal-protective-equipment-for-handling-echinocandin-b
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1671083?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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